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Compound of Interest

Compound Name: 4-Bromo-2,3-dimethylaniline

Cat. No.: B1292490 Get Quote

An In-depth Technical Guide to the Safety and Handling of 4-Bromo-2,3-dimethylaniline

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety precautions, handling

procedures, and emergency responses related to 4-Bromo-2,3-dimethylaniline (CAS No.

22364-25-6). Adherence to these guidelines is critical to ensure a safe laboratory environment.

Hazard Identification and Classification
4-Bromo-2,3-dimethylaniline is classified as a hazardous substance. The primary routes of

exposure are inhalation, ingestion, and skin or eye contact. The compound is an irritant to the

skin, eyes, and respiratory system.[1]

Table 1: GHS Hazard Classification

Category Classification Hazard Statement

Skin Irritation Category 2
H315: Causes skin
irritation[1]

Eye Irritation Category 2
H319: Causes serious eye

irritation[1]
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| Specific Target Organ Toxicity (Single Exposure) | Category 3 | H335: May cause respiratory

irritation[1] |

The Globally Harmonized System (GHS) designates the Exclamation Mark pictogram for this

chemical, with the signal word "Warning".[1]

Precautionary Measures
A systematic approach to handling, storage, and disposal is essential to minimize risk. The

following precautionary statements outline the required safety measures.

Table 2: GHS Precautionary Statements

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 10 Tech Support

https://www.chemicalbook.com/msds/4-bromo-2-3-dimethylaniline.pdf
https://www.chemicalbook.com/msds/4-bromo-2-3-dimethylaniline.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1292490?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Type Code Statement

Prevention P261
Avoid breathing
dust/fume/gas/mist/vapour
s/spray.[1]

P264
Wash hands and exposed skin

thoroughly after handling.[1]

P271
Use only outdoors or in a well-

ventilated area.[1]

P280

Wear protective

gloves/protective clothing/eye

protection/face protection.[1]

Response P302 + P352
IF ON SKIN: Wash with plenty

of water.[1]

P304 + P340

IF INHALED: Remove person

to fresh air and keep

comfortable for breathing.[1]

P305 + P351 + P338

IF IN EYES: Rinse cautiously

with water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.[1]

P319
Get medical help if you feel

unwell.[1]

P332 + P317
If skin irritation occurs: Get

medical help.[1]

P362 + P364
Take off contaminated clothing

and wash it before reuse.[1]

Storage P403 + P233

Store in a well-ventilated

place. Keep container tightly

closed.[1]
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Type Code Statement

P405 Store locked up.[1]

| Disposal | P501 | Dispose of contents/container to an approved waste disposal plant in

accordance with local regulations.[1] |

Emergency Procedures and First Aid
Immediate and appropriate first aid is crucial in the event of exposure. The following workflow

outlines the necessary steps.

Exposure Event

Immediate Actions

Medical Attention

Inhalation

Move to fresh air.
Provide oxygen or

artificial respiration if needed.
 

Skin Contact

Remove contaminated clothing.
Wash skin with soap
and plenty of water.

 

Eye Contact Rinse cautiously with water
for at least 15 minutes.
Remove contact lenses.

 

Ingestion

Rinse mouth with water.
Do NOT induce vomiting.

 

Consult a Doctor
or Poison Control Center

If breathing is difficult

If irritation persists

Immediately

Immediately

Click to download full resolution via product page

Caption: First Aid Response Workflow for 4-Bromo-2,3-dimethylaniline Exposure.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 10 Tech Support

https://www.chemicalbook.com/msds/4-bromo-2-3-dimethylaniline.pdf
https://www.chemicalbook.com/msds/4-bromo-2-3-dimethylaniline.pdf
https://www.benchchem.com/product/b1292490?utm_src=pdf-body-img
https://www.benchchem.com/product/b1292490?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1292490?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Detailed First Aid Protocols
Inhalation: Move the victim to an area with fresh air. If breathing is difficult, administer

oxygen. If the victim is not breathing, provide artificial respiration, avoiding mouth-to-mouth

resuscitation if the chemical was ingested or inhaled. Seek immediate medical attention.[1]

Skin Contact: Immediately remove all contaminated clothing. Wash the affected area

thoroughly with soap and plenty of water. Consult a doctor if irritation develops or persists.[1]

Eye Contact: Flush eyes with pure water for a minimum of 15 minutes, holding the eyelids

open. Remove contact lenses if it is safe to do so. Seek immediate medical attention.[1]

Ingestion: Rinse the mouth with water. Do not induce vomiting. Never give anything by

mouth to an unconscious person. Call a doctor or a Poison Control Center immediately.[1]

Handling and Storage Protocols
Safe Handling
Proper handling techniques are essential to prevent exposure.

Ventilation: Always handle the compound in a well-ventilated area, preferably within a

chemical fume hood.[1]

Personal Protective Equipment (PPE): Wear appropriate PPE as detailed in Section 5.0.[1]

Hygiene Practices: Avoid contact with skin and eyes. Do not breathe dust or aerosols. Wash

hands thoroughly after handling. Prevent fire caused by electrostatic discharge. Use non-

sparking tools.[1]

Storage Conditions
Container: Keep the container tightly closed and store it in a dry, cool, and well-ventilated

place.[1]

Security: The storage area should be locked to restrict access.[1]

Incompatibilities: Store away from incompatible materials such as strong oxidizing agents,

strong acids, and metals.
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Personal Protective Equipment (PPE)
The selection and use of PPE are critical for preventing exposure. The following diagram

illustrates the required PPE based on the handling procedure.

Required Personal Protective Equipment (PPE)

Primary Control:
Work in a Fume Hood

Eye/Face Protection:
Tightly fitting safety goggles

with side-shields (EN 166/NIOSH)

Hand Protection:
Chemical resistant gloves (EN 374).

Inspect before use.

Body Protection:
Impervious clothing.

Laboratory coat.

Respiratory Protection:
Required if dust is generated
or ventilation is inadequate.

If needed

Click to download full resolution via product page

Caption: Personal Protective Equipment (PPE) for Handling 4-Bromo-2,3-dimethylaniline.

Eye/Face Protection: Wear tightly fitting safety goggles with side shields that conform to EN

166 (EU) or NIOSH (US) standards.[1]

Skin Protection: Handle with chemical-impermeable gloves that satisfy EU Directive

89/686/EEC and the EN 374 standard. Wear impervious, flame-resistant clothing and a lab

coat.[1]
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Respiratory Protection: If exposure limits are exceeded or irritation is experienced, use a full-

face respirator.[1]

Accidental Release and Firefighting
Spill Response Protocol
In the event of a spill, a coordinated response is necessary to contain and clean the material

safely.

Spill Response Workflow

Evacuate non-essential personnel.
Keep upwind of spill.

Ensure adequate ventilation.

Remove all sources of ignition.

Wear appropriate PPE
(respirator, gloves, goggles,

protective clothing).

Prevent further leakage.
Do not allow entry into drains.

Collect spill with spark-proof tools.
Place in a suitable, closed

container for disposal.

Dispose of waste according to
local and national regulations.

Click to download full resolution via product page

Caption: Step-by-step protocol for managing a 4-Bromo-2,3-dimethylaniline spill.
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Personal Precautions: Avoid dust formation and contact with the material. Use the prescribed

personal protective equipment. Ensure adequate ventilation and remove all ignition sources.

[1]

Environmental Precautions: Prevent the chemical from entering drains or the environment.[1]

Containment and Cleanup: Use spark-proof tools and explosion-proof equipment. Collect the

material and place it in suitable, closed containers for disposal.[1]

Firefighting Measures
Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam to

extinguish fires.[1]

Specific Hazards: No specific data is available, but combustion may produce hazardous

gases.

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.[1]

Physical and Chemical Properties
Understanding the physical and chemical properties is fundamental to the safe handling of this

compound.

Table 3: Physical and Chemical Properties of 4-Bromo-2,3-dimethylaniline
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Property Value

Molecular Formula C₈H₁₀BrN[1]

Molecular Weight 200.08 g/mol [1]

CAS Number 22364-25-6[1]

Flash Point 114.4 °C[1]

Auto-ignition Temperature No data available[1]

pH No data available[1]

Decomposition Temperature No data available[1]

| Kinematic Viscosity | No data available[1] |

Disclaimer: This guide is intended for informational purposes for trained professionals. It is not

a substitute for a comprehensive risk assessment. Always refer to the most current Safety Data

Sheet (SDS) before handling any chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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